germanium dipotassium trioxide

Specification

• CAS No.: 12398-45-7
• Molecular Formula: GeK2O3
• Molecular Weight: 198.82 g/mol
• IUPAC Name: dipotassium;germanium(4+);oxygen(2-)
• Standard InChI: InChI=1S/Ge.2K.3O/q+4;2*+1;3*-2
• Standard InChI Key: OAIUOLBQEZRYCB-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[K+].[K+].[Ge+4]

Introduction

Parameter	Value
Chemical Formula	GeK₂O₃
CAS Number	12398-45-7
Molecular Weight	198.82 g/mol
IUPAC Name	dipotassium;germanium(4+);oxygen(2-)
Standard InChI	InChI=1S/Ge.2K.3O/q+4;2*+1;3*-2
Standard InChIKey	OAIUOLBQEZRYCB-UHFFFAOYSA-N
Canonical SMILES	[O-2].[O-2].[O-2].[K+].[K+].[Ge+4]

The compound features germanium in a +4 oxidation state, potassium ions with +1 charges, and oxide ions with -2 charges, creating a balanced ionic structure.

Structural Properties and Chemical Bonding

Electronic Structure

Germanium dipotassium trioxide presents an interesting electronic configuration. The germanium atom exists in the +4 oxidation state (Ge⁴⁺), while the potassium atoms are present as K⁺ ions. The oxide components exist as O²⁻ ions, forming an ionic compound with a balanced charge distribution.

Bonding Characteristics

The compound exhibits primarily ionic bonding characteristics between the metallic/metalloid centers and the oxide ions. The Ge-O bonds likely possess some degree of covalent character, while the K-O interactions are predominantly ionic in nature. This bonding arrangement contributes to the compound's stability and chemical behavior.

Physical Properties

Germanium dipotassium trioxide exhibits distinctive physical properties that make it suitable for various applications.

Appearance and Basic Properties

The compound typically appears as colorless crystals or a white powder under standard conditions. Its physical state at room temperature is solid, consistent with many inorganic metal oxides.

Solubility Profile

The solubility characteristics of germanium dipotassium trioxide are particularly relevant for its applications:

Solvent	Solubility
Water	Soluble
Alcohols	Soluble
Ether	Insoluble
Other organic solvents	Limited data available

This solubility profile makes it particularly useful for aqueous and alcohol-based applications and processes.

Optical Properties

The compound possesses specific optical characteristics including:

• Transparency: Exhibits some degree of transparency

• Light absorption: Shows absorption capabilities in both visible and infrared spectral regions

• These optical properties contribute to its potential applications in optical materials and devices

Synthesis Methods

Laboratory Preparation

The primary synthetic route for preparing germanium dipotassium trioxide involves the reaction of potassium hydroxide with germanium dioxide under controlled conditions:

GeO₂ + 2KOH → GeK₂O₃ + H₂O

This reaction must be conducted under appropriate temperature and concentration conditions to achieve optimal yield and purity.

Applications

Germanium dipotassium trioxide finds utility across several technological and industrial domains.

Catalytic Applications

The compound serves as a precursor catalyst in various organic synthesis processes and industrial production methods. Its catalytic properties may derive from the germanium center's ability to coordinate with reactants and facilitate chemical transformations.

Semiconductor Materials

Due to its conductive properties, germanium dipotassium trioxide can be employed in the preparation of semiconductor materials. Germanium-based semiconductors can offer advantages in specific electronic applications where the properties of germanium are particularly beneficial.

Optical Materials

The compound's transparency and absorption characteristics in the visible and infrared regions make it suitable for producing optical materials, particularly those used in infrared optical devices. These properties can be exploited in specialized optical applications requiring specific light transmission or absorption profiles.

Glass Industry Applications

As an additive to glass formulations, germanium dipotassium trioxide can enhance both heat resistance and optical performance. The incorporation of germanium into glass matrices can modify refractive index, thermal expansion coefficients, and other critical properties for specialized glass applications.

Research Developments and Scientific Importance

Position in Germanium Chemistry

Germanium compounds occupy an interesting position in the periodic table, exhibiting properties intermediate between metals and non-metals. Germanium dipotassium trioxide represents one of several important germanium oxide species that have been studied for their unique chemical and physical properties.

Comparison with Related Germanium Compounds

While germanium dipotassium trioxide has its specific applications, it belongs to a broader family of germanium compounds with varying structures and properties. For instance, compounds like dipotassium tris(1,2-benzenediolato-O,O')germanate (K₂[Ge(O₂C₆H₄)₃]) serve as precursors for controlled release of germanic acid (H₄GeO₄) in aqueous solutions.

Other germanium-containing structures, such as germylenes (compounds with the general formula :GeR₂), represent lower-valent germanium species with distinct electronic configurations and reactivities compared to germanium(IV) compounds like germanium dipotassium trioxide.

Germanium Compounds in Materials Science

Research into germanium-containing compounds has expanded significantly due to their potential applications in materials science. For example, some germanium compounds have been investigated for their roles in synthesizing nanostructured materials and their specialized electronic properties.